Cas no 96647-81-3 (N,N-Dimethyl-2-(trifluoromethyl)benzene-1-carbothioamide)

N,N-Dimethyl-2-(trifluoromethyl)benzene-1-carbothioamide structure
96647-81-3 structure
Product Name:N,N-Dimethyl-2-(trifluoromethyl)benzene-1-carbothioamide
CAS No:96647-81-3
MF:C10H10F3NS
MW:233.253311634064
CID:2820049
Update Time:2023-08-07

N,N-Dimethyl-2-(trifluoromethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, N,N-dimethyl-2-(trifluoromethyl)-
    • N,N-Dimethyl-2-(trifluoromethyl)benzene-1-carbothioamide
    • Inchi: 1S/C10H10F3NS/c1-14(2)9(15)7-5-3-4-6-8(7)10(11,12)13/h3-6H,1-2H3
    • InChI Key: VUTRZYIMXWEULX-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC=CC=1C(F)(F)F)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 237
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.3
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